![molecular formula C3H6N4O B1606686 5-methoxy-1H-1,2,4-triazol-3-amine CAS No. 51108-34-0](/img/structure/B1606686.png)
5-methoxy-1H-1,2,4-triazol-3-amine
Overview
Description
5-methoxy-1H-1,2,4-triazol-3-amine is a chemical compound with the CAS Number: 51108-34-0. It has a molecular weight of 114.11 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C3H6N4O/c1-8-3-5-2(4)6-7-3/h1H3,(H3,4,5,6,7) . This indicates that the compound contains carbon, hydrogen, nitrogen, and oxygen atoms.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the literature, 1,2,4-triazoles are known to participate in a variety of reactions. For instance, they can be synthesized from hydrazines and formamide .Physical And Chemical Properties Analysis
The melting point of this compound is reported to be between 168-170 degrees Celsius .Scientific Research Applications
Antimicrobial Activities
5-methoxy-1H-1,2,4-triazol-3-amine derivatives have been synthesized and evaluated for their antimicrobial activities. Novel derivatives were found to possess good to moderate activities against various microorganisms. This suggests their potential application in the development of new antimicrobial agents. For example, synthesis of 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and their antimicrobial screening indicate the significance of these compounds in medicinal chemistry (Bektaş et al., 2007).
Antibacterial and Antifungal Activities
Research into 1,5-disubstituted 1,2,3-triazoles synthesized via a metal-free multi-component reaction from primary amine, ketones, and 4-nitrophenyl azide, including 1-(4-methoxybenzyl) derivatives, has shown promising antibacterial and antifungal properties. These findings open avenues for the use of this compound in creating compounds with potential therapeutic applications in combating infectious diseases (Vo, 2020).
Corrosion Inhibition
The compound 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole has demonstrated exceptional performance in inhibiting corrosion of mild steel in a hydrochloric acid medium. Its high efficiency, even at low concentrations, highlights its potential for industrial applications in protecting metals from corrosion. The detailed mechanism of action, including adsorption behavior and electrochemical properties, provides valuable insights for developing new corrosion inhibitors (Bentiss et al., 2009).
Anti-inflammatory and Antinociceptive Properties
Derivatives of 1,2,4-triazoles, including those substituted with 4-methoxy groups, have been synthesized and evaluated for anti-inflammatory and antinociceptive activities. These studies have shown that certain derivatives possess significant anti-inflammatory effects, comparable to standard drugs. This opens the possibility of using this compound derivatives in developing new therapeutic agents for treating inflammation and pain (Upmanyu et al., 2011).
Chemoselective Synthesis and Functionalization
This compound serves as a precursor in chemoselective synthesis processes, enabling the creation of complex molecules with potential applications in various fields of chemistry and biology. The ability to selectively introduce functional groups or modify molecular structures opens up new pathways for the design and synthesis of novel compounds with specific properties (Park et al., 2015).
Mechanism of Action
Target of Action
Triazole derivatives have been found to interact with various biological targets . For instance, some triazole compounds have been reported to bind with high affinity to multiple receptors , and others have been suggested to target lanosterol 14α-demethylase (CYP51), a molecular target for clinically used azole-antifungals .
Mode of Action
Triazole compounds are known to interact with their targets in various ways . For example, some triazole derivatives have been shown to form hydrogen bonds and hydrophobic interactions with their targets .
Biochemical Pathways
Triazole compounds are known to influence a variety of biochemical pathways . For instance, some triazole derivatives have been reported to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Triazole compounds are known to have a broad range of biological activities . For instance, some triazole derivatives have been reported to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
It is known that the efficacy and stability of many compounds can be influenced by factors such as temperature, ph, and the presence of other substances .
Properties
IUPAC Name |
3-methoxy-1H-1,2,4-triazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4O/c1-8-3-5-2(4)6-7-3/h1H3,(H3,4,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUHWLXRDVSBGOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NNC(=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00965387 | |
Record name | 5-Methoxy-1,2-dihydro-3H-1,2,4-triazol-3-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00965387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51108-34-0 | |
Record name | 5-Methoxy-1H-1,2,4-triazol-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51108-34-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC207101 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=207101 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Methoxy-1,2-dihydro-3H-1,2,4-triazol-3-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00965387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxy-1H-1,2,4-triazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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